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Compound of Interest

Compound Name: 1,4,7-Heptanetriol

Cat. No.: B3190093

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 1,4,7-Heptanetriol, a tri-functional
alcohol. Due to the limited availability of specific application data in peer-reviewed literature
and patents, this document focuses on its physicochemical properties and explores its potential
applications based on the general reactivity and functions of triols.

Physicochemical Properties of 1,4,7-Heptanetriol

A summary of the key physical and chemical properties of 1,4,7-Heptanetriol is presented
below. This data is essential for understanding its potential behavior in various chemical and
biological systems.
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Property Value Source
Molecular Formula C7H1603 [1112113114]
Molecular Weight 148.20 g/mol [11[2][3]
CAS Number 3920-53-4 [2][4]
IUPAC Name heptane-1,4,7-triol [1112]
Synonyms 1,4,7-Heptanetriol, NSC-18517  [1][2][4]
) Information not readily
Density .
available
N ) Information not readily
Boiling Point )
available
_ _ Information not readily
Melting Point )
available
Information not readily
available, but expected to be
N soluble in water and polar
Solubility

organic solvents due to the

presence of three hydroxyl

groups.
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

ydrog p 3 (1]
Count
Rotatable Bond Count 6 [4]

LogP (octanol-water partition

coefficient)

-0.3 (Predicted)

[1]
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While specific documented applications for 1,4,7-Heptanetriol are scarce, its chemical
structure as a triol suggests several potential areas of use, particularly in chemical synthesis
and material science. Triols are versatile molecules that can undergo reactions characteristic of
alcohols, such as esterification, etherification, and oxidation.

As a Building Block in Organic Synthesis

The three hydroxyl groups of 1,4,7-Heptanetriol, with one secondary and two primary alcohols,
offer multiple reaction sites. This makes it a potentially valuable building block or intermediate
in the synthesis of more complex molecules.[1] The differential reactivity of primary versus
secondary alcohols could be exploited for selective chemical modifications.
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Potential synthetic routes utilizing 1,4,7-Heptanetriol.

In Polymer Chemistry

Triols are commonly used as cross-linking agents or as monomers in the synthesis of
polyesters, polyurethanes, and other polymers. The three hydroxyl groups of 1,4,7-
Heptanetriol could introduce branching in a polymer chain, thereby modifying its physical
properties such as rigidity, viscosity, and thermal stability.
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Reactants
1,4,7-Heptanetriol Diacid / Diisocyanate
(Triol Monomer) (Co-monomer)
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Role of 1,4,7-Heptanetriol in polymer synthesis.

As a Specialty Solvent or Formulation Component

The high polarity and hydrogen bonding capability of 1,4,7-Heptanetriol suggest its potential
use as a specialty solvent for polar compounds. In the pharmaceutical industry, polyols are
often used as excipients, plasticizers, or humectants in various formulations. While there is no
specific data for 1,4,7-Heptanetriol, its properties are consistent with those of molecules used

for these purposes.

Experimental Protocols

A thorough search of scientific databases and patent literature did not yield any specific
experimental protocols for the synthesis or application of 1,4,7-Heptanetriol. However, a
general approach to the synthesis of a triol can be conceptualized through the reduction of a
corresponding keto-diester, as illustrated in the workflow below. This is a hypothetical pathway
and has not been reported specifically for 1,4,7-Heptanetriol.
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A general workflow for the synthesis of a triol.

Conclusion

1,4,7-Heptanetriol is a simple triol with well-defined physicochemical properties but a notable
absence of documented applications in the scientific and patent literature. Based on its
chemical structure, it holds potential as a building block in organic synthesis, a monomer or
cross-linker in polymer chemistry, and as a specialty solvent or formulation aid. Further
research is required to explore and validate these potential applications. The data and
conceptual frameworks presented in this guide are intended to provide a foundation for future
investigations into this intriguing yet understudied molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,4, 7-Heptanetriol | C7TH1603 | CID 227179 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2.1,4,7-heptanetriol [webbook.nist.gov]

e 3. GSRS [gsrs.ncats.nih.gov]

e 4. Page loading... [guidechem.com]

« To cite this document: BenchChem. [1,4,7-Heptanetriol: A Technical Review of A Niche Triol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3190093#literature-review-on-1-4-7-heptanetriol-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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